![molecular formula C5H6ClN5 B6277014 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride CAS No. 1135069-15-6](/img/no-structure.png)
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride
Overview
Description
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride (1H-TAPH) is a heterocyclic compound that has recently been the focus of scientific research due to its potential applications in a variety of fields. It is a cyclic amine which is formed by the condensation of pyridine and 1,2,3-triazole in an acidic medium. 1H-TAPH is a colorless, odorless solid which is soluble in polar solvents.
Mechanism of Action
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has been studied for its potential mechanism of action. The compound has been shown to interact with several enzymes, including acetylcholinesterase, cyclooxygenase-2, and cytochrome P450. It has also been shown to interact with several proteins, including the β-amyloid precursor protein and the amyloid-β peptide. In addition, 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has been shown to interact with several receptors, including the serotonin and dopamine receptors.
Biochemical and Physiological Effects
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has been studied for its potential biochemical and physiological effects. The compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. In addition, 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has been shown to interact with several receptors, including the serotonin and dopamine receptors.
Advantages and Limitations for Lab Experiments
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has several advantages for use in lab experiments. The compound is relatively stable and can be synthesized in a relatively simple process. It is also relatively inexpensive and can be stored for long periods of time without degradation. However, the compound is not water soluble, and must be dissolved in organic solvents for use in experiments. In addition, the compound is not very soluble in water, and must be used in concentrations of less than 1 mM for most experiments.
Future Directions
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has potential applications in a variety of fields, and there are several future directions for research. The compound could be studied for its potential use as an antibacterial agent, or as a potential therapeutic agent for the treatment of various diseases. It could also be studied for its potential use as a corrosion inhibitor, or as an inhibitor of enzymes involved in the breakdown of neurotransmitters. In addition, the compound could be studied for its potential use as an inhibitor of the enzyme cyclooxygenase-2, or as an inhibitor of the amyloid-β peptide. Finally, the compound could be studied for its potential use as a receptor agonist or antagonist, or as a potential modulator of neurotransmitter release.
Synthesis Methods
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride can be synthesized by condensation of 1,2,3-triazole and pyridine in an acidic medium. The reaction is conducted in aqueous solution at room temperature. The reaction is catalyzed by an acid such as hydrochloric acid or sulfuric acid. The reaction proceeds in two steps, first the condensation of the two reactants to form 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride, and then the hydrolysis of the product to form the hydrochloride salt.
Scientific Research Applications
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride has been studied for its potential applications in a variety of fields. It has been investigated as a potential antibacterial agent, as a potential inhibitor of the enzyme acetylcholinesterase, and as a potential inhibitor of the enzyme cyclooxygenase-2. It has also been studied for its potential use as a corrosion inhibitor, and as a potential therapeutic agent for the treatment of various diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride involves the reaction of 2-aminopyridine with sodium azide followed by reduction of the resulting 2-azido-3-pyridinamine with hydrogen gas in the presence of palladium on carbon. The resulting 1,2,3-triazolopyridine intermediate is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "2-aminopyridine", "sodium azide", "palladium on carbon", "hydrogen gas", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminopyridine is reacted with sodium azide in a solvent such as dimethylformamide to yield 2-azido-3-pyridinamine.", "Step 2: The resulting 2-azido-3-pyridinamine is reduced with hydrogen gas in the presence of palladium on carbon catalyst to yield the 1,2,3-triazolopyridine intermediate.", "Step 3: The 1,2,3-triazolopyridine intermediate is reacted with hydrochloric acid to yield the final product, 1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride." ] } | |
CAS RN |
1135069-15-6 |
Product Name |
1H-[1,2,3]triazolo[4,5-b]pyridin-7-amine hydrochloride |
Molecular Formula |
C5H6ClN5 |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
